Cas no 1785306-85-5 (1-(2-Fluoro-6-methylphenyl)cyclobutane-1-carboxylic acid)

1-(2-Fluoro-6-methylphenyl)cyclobutane-1-carboxylic acid is a fluorinated cyclobutane carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a cyclobutane ring substituted with a carboxylic acid group and a 2-fluoro-6-methylphenyl moiety, offering unique steric and electronic properties for molecular design. The fluorine atom enhances metabolic stability and bioavailability, while the methyl group provides additional steric control. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined structure and functional groups make it suitable for structure-activity relationship (SAR) studies and medicinal chemistry optimization.
1-(2-Fluoro-6-methylphenyl)cyclobutane-1-carboxylic acid structure
1785306-85-5 structure
Product Name:1-(2-Fluoro-6-methylphenyl)cyclobutane-1-carboxylic acid
CAS No:1785306-85-5
MF:C12H13FO2
MW:208.228827238083
CID:5756424
PubChem ID:84780135
Update Time:2025-10-06

1-(2-Fluoro-6-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1785306-85-5
    • 1-(2-fluoro-6-methylphenyl)cyclobutane-1-carboxylic acid
    • EN300-1849454
    • 1-(2-Fluoro-6-methylphenyl)cyclobutane-1-carboxylic acid
    • Inchi: 1S/C12H13FO2/c1-8-4-2-5-9(13)10(8)12(11(14)15)6-3-7-12/h2,4-5H,3,6-7H2,1H3,(H,14,15)
    • InChI Key: NVDOUJDCQBXAQE-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C)=C1C1(C(=O)O)CCC1

Computed Properties

  • Exact Mass: 208.08995782g/mol
  • Monoisotopic Mass: 208.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.3Ų

1-(2-Fluoro-6-methylphenyl)cyclobutane-1-carboxylic acid Pricemore >>

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